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Compound of Interest

Compound Name: Hexbutinol

CAS No.: 100274-02-0

Cat. No.: B027513 Get Quote

Executive Safety Summary
Hexbutinol is a bioactive pharmaceutical intermediate (muscarinic antagonist) used in drug

development. Unlike common laboratory solvents, it poses specific pharmacological risks if

released into the environment. Disposal protocols must prioritize complete destruction of the

pharmacophore to prevent downstream ecotoxicity.

Immediate Hazard Profile:

Bioactivity: High (Anticholinergic/Antimuscarinic).[2]

Toxicity: Harmful by inhalation, ingestion, and skin contact.

Environmental Fate: Potentially persistent; strictly prohibited from sewer discharge.

Chemical Characterization & Waste Classification
Before disposal, correctly categorize the waste stream.[3][4] Hexbutinol is not a standard U-

listed or P-listed waste under RCRA (Resource Conservation and Recovery Act) by name, but

it must be managed as Hazardous Pharmaceutical Waste due to its toxicity and bioactivity.
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Property Data / Standard

Chemical Name Hexbutinol (often as Hexbutinol Methiodide)

CAS Number 127471-24-3

Primary Hazard Toxic / Bioactive Target (Muscarinic Receptor)

Physical State Solid (Powder) or Solution (in DMSO/Methanol)

RCRA Classification
Non-Specific Hazardous Waste (Manage as

Toxic/Incineration-Only)

Destruction Method
High-Temperature Incineration (>1000°C) with

Flue Gas Scrubbing

Step-by-Step Disposal Procedures
A. Solid Waste (Contaminated Consumables)
Applies to: Weighing boats, gloves, bench paper, and pipette tips contaminated with

Hexbutinol.

Segregation: Do not mix with general trash or biohazardous (infectious) waste.

Containment: Place all solid consumables into a yellow chemically contaminated waste bag

or a wide-mouth HDPE drum labeled "Hazardous Waste - Toxic Solids."

Sealing: Double-bag to prevent dust generation.

Labeling: Tag with the specific constituent: "Solid Debris contaminated with Hexbutinol
(Toxic)."

B. Liquid Waste (Mother Liquors & Solutions)
Applies to: Reaction mixtures, HPLC effluent, or expired stock solutions.

Compatibility Check: Ensure the solvent carrier (e.g., Methanol, DMSO) is compatible with

the waste drum.

Segregation:
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High Concentration (>1%): Segregate into a dedicated "Toxic/API Liquid" stream.

Trace Concentration (HPLC Waste): Can often be combined with "Flammable Solvents"

provided the waste manifest explicitly lists "Trace Bioactive Organics" to ensure

incineration rather than fuel blending.

Quenching (If Reactive): If Hexbutinol was used in a reactive step (e.g., with strong

alkylators), quench the reaction mixture fully before bottling.

Container: Use amber glass or chemically resistant HDPE. Do not fill >90% to allow for

thermal expansion.

C. Pure Stock (Expired or Unused API)
Applies to: Vials of pure powder.

Do Not Open: Leave the substance in its original manufacturer vial.

Lab Packing: Place the vial into a larger "Lab Pack" drum. Surround with vermiculite or

absorbent packing material.

Manifesting: Clearly list the CAS number (127471-24-3) on the waste manifest.

Disposal Path: Direct ship to a licensed incinerator.

Visual Workflow: Waste Stream Decision Tree
The following logic gate ensures Hexbutinol is never accidentally diverted to sewer or landfill.
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Figure 1: Decision logic for segregating Hexbutinol waste streams to ensure compliance and

safety.

Scientific Rationale & Mechanism
Why Incineration? Hexbutinol is a stable organic framework designed to interact with

biological receptors (muscarinic). Standard wastewater treatment (activated sludge) may not

fully degrade the pharmacophore, leading to "pseudopersistence" in aquatic environments.

Mechanism: High-temperature incineration (>1000°C) ensures the complete oxidation of the

carbon skeleton and the breakdown of the quaternary nitrogen (in methiodide forms) into
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NOₓ and iodine salts, which are captured by flue gas scrubbers.

Avoidance of Fuel Blending: Unlike simple solvents (e.g., Acetone), waste containing

Hexbutinol should generally not be sent for fuel blending (energy recovery) unless the

facility is certified for hazardous drug destruction, as lower temperatures may release micro-

pollutants.

Emergency Procedures (Spill Response)
In the event of a spill of Hexbutinol powder or solution:

Evacuate: Clear the immediate area of non-essential personnel.

PPE: Wear nitrile gloves (double-gloved), lab coat, and a P95/P100 particulate respirator if

powder is aerosolized.

Containment: Cover liquid spills with absorbent pads. For powder, cover with a damp paper

towel to prevent dust generation.

Cleanup: Wipe the area with 70% Ethanol followed by a soap and water wash.

Disposal: Place all cleanup materials into the Solid Hazardous Waste container (as

described in Section 3A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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